Cas no 95332-91-5 (Ethanone, 1-[4-(methylthio)-1-naphthalenyl]-)
95332-91-5 structure
Product Name:Ethanone, 1-[4-(methylthio)-1-naphthalenyl]-
CAS No:95332-91-5
MF:C13H12OS
MW:216.298782348633
CID:751881
PubChem ID:15650187
Update Time:2025-04-19
Ethanone, 1-[4-(methylthio)-1-naphthalenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[4-(methylthio)-1-naphthalenyl]-
- 1-(4-methylsulfanylnaphthalen-1-yl)ethanone
- SCHEMBL13209666
- 95332-91-5
- 1-(4-Methylsulfanyl-naphthalen-1-yl)-ethanone
- 1-[4-(Methylsulfanyl)naphthalen-1-yl]ethan-1-one
- DTXSID60576317
-
- Inchi: 1S/C13H12OS/c1-9(14)10-7-8-13(15-2)12-6-4-3-5-11(10)12/h3-8H,1-2H3
- InChI Key: VWFGDINNJQQFAH-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(C(C)=O)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 216.06088618g/mol
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 42.4Ų
Ethanone, 1-[4-(methylthio)-1-naphthalenyl]- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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